3-Aminodihydrofuran-2(3H)-one hydrochloride

• IUPAC Name: 3-aminooxolan-2-one;hydrochloride
• InChI: InChI=1S/C4H7NO2.ClH/c5-3-1-2-7-4(3)6;/h3H,1-2,5H2;1H
• InChI Key: XBKCXPRYTLOQKS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1N.Cl
• Molecular Formula: C4H8ClNO2
• Molecular Weight: 137.56 g/mol

Description

“3-Aminodihydrofuran-2(3H)-one hydrochloride” is a chemical compound with the molecular formula C4H6ClNO3 and a molecular weight of 151.55. It is used for research purposes.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a method for preparing 5-(pyridin-2-ylamino)dihydrofuran-2(3H)-ones involves a two-step protocol from 2-hydroxycyclobutanone and some 2-aminopyridines via a catalyst-free synthesis of 2,2-bis(pyridin-2-ylamino)cyclobutanols followed by Dess–Martin periodinane mediated ring expansion.

Molecular Structure Analysis

The molecular structure of “3-Aminodihydrofuran-2(3H)-one hydrochloride” consists of 4 carbon atoms, 6 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

“3-Aminodihydrofuran-2(3H)-one hydrochloride” is a solid at room temperature. It should be stored in a dry environment at room temperature.

Scientific Research Applications

Synthesis of Tetrahydrofurane Amino Acids

Defant et al. (2011) explored the use of 3-Aminodihydrofuran-2(3H)-one hydrochloride in synthesizing new δ-sugar amino acids. These amino acids are isosteres of dipeptide glycine-alanine, hinting at potential use in peptidomimetics with conformationally restricted structures due to the presence of a tetrahydrofurane ring (Defant, Mancini, Torri, Malferrari, & Fabbri, 2011).

Novel Routes to Enantiopure 3-Amino Tetrahydrofuran

Ramanujam et al. (2013) demonstrated the synthesis of enantiomerically pure (S)-3-amino tetrahydrofuran hydrochloride from natural amino acids. This highlights an efficient and scalable method for producing chemically and enantiomerically pure compounds, essential in the development of pharmaceuticals (Ramanujam, Ganjihal, Kalyanam, & Majeed, 2013).

Pharmacological Properties of Benzodiazepin Derivatives

Andronati et al. (2002) investigated derivatives of 3-amino-1,2-dihydro-3H-1,4-benzodiazepin-2-one, noting their potential for producing various pharmacological effects, including anxiolytic and anticonvulsant properties. This research contributes to understanding the structural relationships and potential therapeutic uses of these compounds (Andronati, Kostenko, Karaseva, & Andronati, 2002).

Detection and Identification of Amines

You et al. (2006) developed a method for determining amino compounds, utilizing a labeling reagent and high-performance liquid chromatography with fluorescence detection. This technique has implications for accurately identifying and analyzing amines in various samples (You, Zhao, Suo, Wang, Li, & Sun, 2006).

Safety and Hazards

The safety data sheet for “3-Aminodihydrofuran-2(3H)-one hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The signal word is “Warning” and the precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Future Directions

As “3-Aminodihydrofuran-2(3H)-one hydrochloride” is used for research purposes, future directions may include further exploration of its properties and potential applications in various fields of study.